N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide

• Molecular Formula: C23H18N2O4S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: (NZ)-N-[3-(2-methoxyanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C23H18N2O4S/c1-29-22-14-8-7-13-19(22)24-21-15-20(17-11-5-6-12-18(17)23(21)26)25-30(27,28)16-9-3-2-4-10-16/h2-15,24H,1H3/b25-20-
• InChI Key: GTFZYECFHWDORG-QQTULTPQSA-N
• Isomeric SMILES: COC1=CC=CC=C1NC2=C/C(=N/S(=O)(=O)C3=CC=CC=C3)/C4=CC=CC=C4C2=O
• SMILES: COC1=CC=CC=C1NC2=CC(=NS(=O)(=O)C3=CC=CC=C3)C4=CC=CC=C4C2=O

Description

N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide, also known as MNBSA, is a chemical compound that has been widely studied in the field of scientific research. This compound has been found to have potential applications in various areas of research, including cancer treatment and drug development.

Mechanism of Action

The mechanism of action of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is not fully understood. However, it has been suggested that N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide may act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and has been found to induce apoptosis in cancer cells. N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has also been found to have a high binding affinity for certain proteins and enzymes, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is its potential applications in cancer treatment and drug development. N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been shown to have anti-cancer properties and has been found to inhibit the growth of cancer cells in vitro. However, there are also some limitations to using N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in lab experiments. N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide may have limited solubility in certain solvents, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide. One area of research is to further investigate the mechanism of action of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide. This may involve studying the interactions of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide with specific proteins and enzymes. Another area of research is to investigate the potential applications of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in drug development. This may involve testing N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in animal models to determine its efficacy and safety. Additionally, researchers may investigate the potential use of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in combination with other drugs to enhance its anti-cancer properties.

Synthesis Methods

The synthesis of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide involves the reaction of 2-methoxyaniline with 4-chloro-1-naphthol in the presence of a base to form 3-(2-methoxyphenylamino)-1-naphthalenol. This intermediate is then reacted with benzenesulfonyl chloride to form N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide. The synthesis of N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been found to have potential applications in various areas of scientific research. One of the most promising areas of research is in the field of cancer treatment. N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been shown to have anti-cancer properties and has been found to inhibit the growth of cancer cells in vitro. N-[(1Z)-3-[(2-methoxyphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has also been found to have potential applications in drug development. It has been shown to have a high binding affinity for certain proteins and enzymes, making it a potential candidate for the development of new drugs.